2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol

• Molecular Formula: C11H16ClNO2
• Molecular Weight: 229.70 g/mol
• IUPAC Name: 2-[1-(2-chlorophenyl)ethylamino]propane-1,3-diol
• InChI: InChI=1S/C11H16ClNO2/c1-8(13-9(6-14)7-15)10-4-2-3-5-11(10)12/h2-5,8-9,13-15H,6-7H2,1H3
• InChI Key: KBTXUNGGHANUIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1Cl)NC(CO)CO

Description

2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol is a synthetic organic compound with the CAS Registry Number 1469094-63-0 and a molecular formula of C11H16ClNO2, yielding a molecular weight of 229.70 . This chiral molecule features a 1,3-propanediol core that is substituted with a {[1-(2-chlorophenyl)ethyl]amino} group, a structure confirmed by its canonical SMILES string, OCC(NC(C1=CC=CC=C1Cl)C)CO . The compound is characterized by three hydrogen bond donors and three hydrogen bond acceptors, with a calculated LogP value of approximately 1.23, indicating its hydrophilicity-lipophilicity balance . Researchers should handle this material with care. It is classified as harmful and irritating, with specific hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Appropriate personal protective equipment, including gloves and eye/face protection, should be worn. Please refer to the Safety Data Sheet (SDS) for comprehensive handling and disposal protocols . This product is For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol typically involves the reaction of 2-chlorophenylacetonitrile with ethylene oxide, followed by reduction and subsequent reaction with ammonia or an amine. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like palladium on carbon for the reduction step .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems and advanced purification techniques, such as chromatography, can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into amines or alcohols.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce amines or alcohols. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of polymers, coatings, and other industrial products.

Mechanism of Action

The mechanism of action of 2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Analogs

The following compounds share structural similarities with 2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol:

(a) 2-Amino-2-[2-(4-octylphenyl)ethyl]propane-1,3-diol (Fingolimod Hydrochloride)

• Structure : Features a 4-octylphenylethyl group instead of 2-chlorophenylethyl.
• Properties: Approved for autoimmune diseases (e.g., multiple sclerosis) due to its immunomodulatory action via sphingosine-1-phosphate receptor modulation. The octylphenyl group enhances lipophilicity, improving blood-brain barrier penetration .
• Comparison : The target compound’s 2-chlorophenyl group may confer different receptor affinity and metabolic stability compared to Fingolimod’s long alkyl chain.

(b) 2-{[(3,4-Dichlorophenyl)methyl]amino}propane-1,3-diol

• Structure : Substituted with a 3,4-dichlorophenylmethyl group.
• Chlorine positions may alter electronic effects and steric hindrance compared to the target compound’s 2-chloro substitution .

(c) Erythro/threo-1,2-bis-(4-hydroxy-3-methoxyphenyl)propane-1,3-diol

• Structure : Contains two 4-hydroxy-3-methoxyphenyl groups.
• Properties : Exhibits stereochemistry-dependent bioactivity. Hydroxyl and methoxy groups enhance hydrophilicity, contrasting with the target compound’s lipophilic chlorophenyl group .

(d) 1-(4-Hydroxy-3-methoxyphenyl)-2-[4-(3-hydroxypropyl)-2-methoxyphenoxy]propane-1,3-diol

• Structure: Substituted with methoxyphenyl and hydroxypropylphenoxy groups.
• Properties : Polar substituents increase solubility, suggesting divergent pharmacokinetic profiles compared to halogenated analogs like the target compound .

Research Findings and Implications

Substituent Effects :

• Chlorine vs. Alkyl Groups : The 2-chlorophenyl group in the target compound likely increases electrophilicity and binding to aromatic interaction sites (e.g., enzymes or receptors) compared to Fingolimod’s alkyl chain, which favors lipid bilayer interactions .
• Hydroxyl Positioning : demonstrates that propan-1,3-diol derivatives exhibit distinct antimicrobial activity compared to propan-1,2-diol isomers, emphasizing the role of hydroxyl group arrangement .

Stereochemical Considerations :

• Diastereomers like erythro/threo-1,2-bis-(4-hydroxy-3-methoxyphenyl)propane-1,3-diol () highlight how stereochemistry modulates bioactivity. The target compound’s stereochemical configuration (if present) could similarly impact efficacy .

Therapeutic Potential: Fingolimod’s success suggests amino-substituted propane-1,3-diols are viable drug candidates.

Biological Activity

2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol is an organic compound that has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This compound features a complex structure with a chlorophenyl group, an ethylamine moiety, and a propane-1,3-diol backbone, which contribute to its unique chemical properties and biological interactions.

The molecular formula of 2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol is C11H16ClNO2, with a molecular weight of 229.70 g/mol. Its structural characteristics allow it to engage in various chemical reactions, including oxidation and substitution reactions, which are critical for its biological activity.

Property	Value
Molecular Formula	C11H16ClNO2
Molecular Weight	229.70 g/mol
IUPAC Name	2-[1-(2-chlorophenyl)ethylamino]propane-1,3-diol

Antimicrobial Properties

Research indicates that 2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol exhibits significant antimicrobial activity . Studies have shown its effectiveness against various bacterial strains and fungi. The compound's mechanism of action involves disrupting microbial cell membranes and inhibiting essential metabolic pathways.

Anticancer Activity

The compound has also been investigated for its anticancer properties . In vitro studies have demonstrated that it can inhibit the proliferation of several cancer cell lines, including:

• K562 (chronic myeloid leukemia)
• MCF-7 (breast cancer)
• MV4-11 (biphenotypic B myelomonocytic leukemia)

The antiproliferative effects are attributed to the induction of apoptosis and the modulation of key signaling pathways involved in cell survival and death.

The biological activity of 2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol is largely mediated through its interaction with specific enzymes and receptors within cells. It is hypothesized that the compound may inhibit certain enzymes involved in cell cycle regulation or induce the expression of pro-apoptotic factors.

Study 1: Antimicrobial Efficacy

In a study conducted by , the compound was tested against various strains of bacteria and fungi. The results indicated that it exhibited a minimum inhibitory concentration (MIC) ranging from 0.5 to 4 µg/mL against Gram-positive bacteria and moderate activity against Gram-negative bacteria.

Study 2: Anticancer Potential

A comprehensive evaluation of the anticancer activity was performed on three human cancer cell lines (K562, MCF-7, MV4-11). The study revealed that treatment with 2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol resulted in a significant reduction in cell viability at concentrations as low as 10 µM. Flow cytometry analysis confirmed an increase in early apoptotic cells post-treatment .

Q & A

Q. What synthetic methodologies are recommended for 2-{[1-(2-Chlorophenyl)ethyl]amino}propane-1,3-diol, and how can reaction yields be optimized?

Answer: The synthesis of propane-1,3-diol derivatives often involves reductive amination or multi-step alkylation. For example, analogous compounds like 2-amino-2-[2-(4-octylphenyl)ethyl]propane-1,3-diol are synthesized via reduction of intermediates using agents like triethylsilane and alkali metal hydroxides (e.g., LiOH) . To optimize yields:

• Catalyst Selection: Use palladium or platinum catalysts for hydrogenation steps to reduce nitro or imine intermediates.
• Temperature Control: Maintain temperatures below 50°C during sensitive steps (e.g., bromination) to avoid side reactions.
• Purification: Employ column chromatography with polar solvents (e.g., ethyl acetate/methanol mixtures) to isolate the target compound.
• Substituent Effects: The 2-chlorophenyl group may require adjusted stoichiometry due to steric hindrance; pre-activation with trimethylsilyl chloride can improve reactivity .

Q. How can structural characterization of this compound be performed to confirm its stereochemistry and purity?

Answer:

• X-ray Crystallography: Resolve stereochemistry using single-crystal X-ray diffraction, as demonstrated for polymorphic forms of similar diol derivatives .
• NMR Spectroscopy: Compare $^1$H and $^13$C NMR shifts with computational models (e.g., density functional theory) to validate the aminopropyl backbone and chlorophenyl orientation .
• HPLC-MS: Use reverse-phase HPLC coupled with high-resolution mass spectrometry to assess purity (>98%) and detect trace impurities (e.g., unreacted intermediates) .

Q. What preliminary biological assays are suitable for evaluating this compound’s activity?

Answer:

• Enzyme Inhibition Assays: Test interactions with kinases or phosphatases using fluorescence-based assays (e.g., ADP-Glo™ kinase assay) .
• Cytotoxicity Screening: Use MTT assays on human cell lines (e.g., HEK-293) to establish IC$_{50}$ values and selectivity indices.
• Comparative Studies: Benchmark against structurally similar compounds (e.g., 2-(dimethylamino)propane-1,3-diol) to identify substituent-driven activity differences .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data across structurally similar diol derivatives?

Answer:

• Meta-Analysis: Compile data from public repositories (e.g., PubChem BioAssay) and apply multivariate regression to isolate substituent effects (e.g., chlorophenyl vs. octylphenyl groups) .
• Structural-Activity Relationship (SAR) Modeling: Use molecular docking (e.g., AutoDock Vina) to predict binding affinities to target proteins (e.g., sphingosine-1-phosphate receptors) .
• Reproducibility Checks: Validate assays under standardized conditions (e.g., pH 7.4 buffer, 37°C) to minimize variability from solvent or temperature artifacts .

Q. What experimental strategies are effective for improving the physicochemical stability of this compound in formulation studies?

Answer:

• Solid Dispersion Techniques: Co-formulate with cyclodextrins (e.g., β-cyclodextrin) to enhance stability in low-dose oral formulations, as shown for autoimmune therapeutics .
• Salt Formation: Synthesize hydrochloride salts to improve aqueous solubility and shelf-life; monitor hygroscopicity via dynamic vapor sorption (DVS) analysis .
• Accelerated Stability Testing: Conduct stress tests (40°C/75% RH for 6 months) and track degradation products using LC-MS to identify optimal excipients .

Q. What computational approaches are recommended to predict the metabolic fate of this compound?

Answer:

• In Silico Metabolism Tools: Use software like Schrödinger’s ADMET Predictor or SwissADME to simulate Phase I/II metabolism, focusing on oxidative deamination or glucuronidation pathways.
• Docking Studies: Model interactions with cytochrome P450 enzymes (e.g., CYP3A4) to identify potential toxic metabolites .
• Comparative Profiling: Cross-reference with structurally related compounds (e.g., 2-amino-2-(4-octylphenethyl)propan-1,3-diol hydrochloride) to predict clearance rates .

Methodological Notes

• Synthetic Reproducibility: Document reaction parameters (e.g., inert atmosphere, stirring rates) to ensure consistency across labs .
• Analytical Validation: Calibrate instruments with certified reference standards (e.g., USP-grade compounds) to minimize data variability .
• Ethical Compliance: Adhere to OECD guidelines for in vitro toxicity testing to ensure regulatory alignment .